ethyl [(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]acetate

• IUPAC Name: ethyl 2-(6-amino-4-oxo-1-phenylpyrimidin-2-yl)sulfanylacetate
• InChI: InChI=1S/C14H15N3O3S/c1-2-20-13(19)9-21-14-16-12(18)8-11(15)17(14)10-6-4-3-5-7-10/h3-8H,2,9,15H2,1H3
• InChI Key: LHTCUSQSGTWPKH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC(=O)C=C(N1C2=CC=CC=C2)N
• Molecular Formula: C14H15N3O3S
• Molecular Weight: 305.35 g/mol

Description

Ethyl [(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]acetate, also known as EAPTA, is a chemical compound that has been studied for its potential applications in scientific research. EAPTA is a thioester derivative of pyrimidine, which makes it a unique compound with potential therapeutic properties.

Mechanism of Action

The mechanism of action of ethyl [(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]acetate is not fully understood, but it is thought to involve the inhibition of key enzymes involved in cancer cell growth and proliferation. Specifically, this compound has been shown to inhibit dihydrofolate reductase, an enzyme that is essential for the synthesis of DNA in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels that supply nutrients to tumors).

Advantages and Limitations for Lab Experiments

One of the advantages of using ethyl [(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]acetate in lab experiments is its ability to selectively target cancer cells, while leaving healthy cells unharmed. This makes it a promising candidate for the development of new cancer therapies. However, one limitation of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on ethyl [(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]acetate, including:
1. The development of more efficient synthesis methods to improve the yield and purity of this compound.
2. The investigation of the potential therapeutic applications of this compound in other diseases, such as autoimmune disorders and infectious diseases.
3. The development of new drug delivery methods to improve the bioavailability and solubility of this compound.
4. The investigation of the potential synergistic effects of this compound with other cancer therapies, such as chemotherapy and radiation therapy.
5. The investigation of the potential side effects of this compound in vivo, as well as its pharmacokinetics and pharmacodynamics.
Overall, this compound is a promising compound with potential applications in scientific research, particularly in the field of cancer research. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

Ethyl [(6-amino-4-oxo-1-phenyl-1,4-dihydro-2-pyrimidinyl)thio]acetate has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies.